Cas no 7359-55-9 (Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI))
7359-55-9 structure
Product Name:Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI)
CAS No:7359-55-9
MF:C8H13N2O4P
MW:232.173582792282
CID:564376
PubChem ID:219041
Update Time:2025-04-19
Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI)
- diethyl pyrazin-2-yl phosphate
- Thionazin-O-analog
- Ethyl pyrazinyl phosphate
- Thionazin-O-analog100µg
- Thionazin-oxon
- Zinophos O-analog
- DIETHYL 2-PYRAZINYL PHOSPHATE
- DTXSID2042519
- NS00121980
- 9M238N5SSK
- UNII-9M238N5SSK
- 7359-55-9
- Q27272721
- SCHEMBL5934060
- Phosphoric acid, diethyl pyrazinyl ester
- PYRAZINOL, DIETHYL PHOSPHATE (ESTER)
-
- Inchi: 1S/C8H13N2O4P/c1-3-12-15(11,13-4-2)14-8-7-9-5-6-10-8/h5-7H,3-4H2,1-2H3
- InChI Key: HMFWESVGJAXCEJ-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=NC=CN=1)(OCC)OCC
Computed Properties
- Exact Mass: 232.06100
- Monoisotopic Mass: 232.06129390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- PSA: 80.35000
- LogP: 2.03650
Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Security Information
- Hazardous Material transportation number:UN 3018
- HazardClass:6.1(a)
- PackingGroup:I
- Safety Term:6.1(a)
- Hazard Level:6.1(a)
Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
7359-55-9 (Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent